Cas no 896717-66-1 (1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde)

1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde structure
896717-66-1 structure
Product Name:1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde
CAS No:896717-66-1
MF:C9H7N3O
MW:173.171381235123
MDL:MFCD09054737
CID:714904
PubChem ID:24704893
Update Time:2024-10-26

1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde,1-(2-pyridinyl)-
    • 1-(Pyridin-2-yl)-1H-pyrazole-4-carbaldehyde
    • 1-pyridin-2-ylpyrazole-4-carbaldehyde
    • 1-(2-Pyridinyl)-1H-pyrazole-4-carboxaldehyde (ACI)
    • 1-(Pyridin-2-yl)-1H-pyrazole-4-carboxaldehyde
    • 1-Pyridin-2-yl-1H-pyrazole-4-carbaldehyde
    • AWTKXJUKCIXCBQ-UHFFFAOYSA-N
    • MFCD09054737
    • AS-38255
    • F8881-1640
    • Z317041768
    • 1-(2-pyridyl)pyrazole-4-carbaldehyde
    • AKOS000186004
    • SCHEMBL3146717
    • EN300-43488
    • DTXSID40640909
    • 896717-66-1
    • WKB71766
    • 1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde
    • MDL: MFCD09054737
    • Inchi: 1S/C9H7N3O/c13-7-8-5-11-12(6-8)9-3-1-2-4-10-9/h1-7H
    • InChI Key: AWTKXJUKCIXCBQ-UHFFFAOYSA-N
    • SMILES: O=CC1=CN(C2C=CC=CN=2)N=C1

Computed Properties

  • Exact Mass: 173.05900
  • Monoisotopic Mass: 173.058911855 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Molecular Weight: 173.17
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78000
  • LogP: 1.07980

1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde Security Information

1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde Pricemore >>

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1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Methyl α-D-glucopyranoside ,  Copper Solvents: Dimethyl sulfoxide ,  Water ;  12 - 24 h, 100 °C
Reference
Methyl-α- D-glucopyranoside as Green Ligand for Selective Copper-Catalyzed N-Arylation
Chen, Yuanguang; Du, Fangyu; Chen, Fengyang; Zhou, Qifan; Chen, Guoliang, Synthesis, 2019, 51(24), 4590-4600

1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde Raw materials

1-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde Preparation Products

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